Cas no 2503206-12-8 (2-(Trifluoromethyl)cyclobutane-1-carboxamide)

• Product Name: 2-(Trifluoromethyl)cyclobutane-1-carboxamide
• CAS No: 2503206-12-8
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 5657372
• PubChem ID: 165877141
• Update Time: 2025-06-09

2-(Trifluoromethyl)cyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-27193441
• 2-(trifluoromethyl)cyclobutane-1-carboxamide
• 2503206-12-8
• 2-(Trifluoromethyl)cyclobutane-1-carboxamide

• Inchi： 1S/C6H8F3NO/c7-6(8,9)4-2-1-3(4)5(10)11/h3-4H,1-2H2,(H2,10,11)
• InChI Key： GGTAWWDUHCDUFV-UHFFFAOYSA-N
• SMILES： FC(C1CCC1C(N)=O)(F)F

Computed Properties

• Exact Mass: 167.05579836g/mol
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(Trifluoromethyl)cyclobutane-1-carboxamide

Introduction to 2-(Trifluoromethyl)cyclobutane-1-carboxamide (CAS No. 2503206-12-8)

2-(Trifluoromethyl)cyclobutane-1-carboxamide (CAS No. 2503206-12-8) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. The presence of a trifluoromethyl group and a cyclobutane core imparts distinct characteristics that make this molecule a promising candidate for various applications, particularly in the development of novel bioactive molecules and advanced materials.

The trifluoromethyl group, characterized by its high electronegativity and electron-withdrawing effects, significantly influences the reactivity and stability of the molecule. This moiety is well-known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. In the context of 2-(Trifluoromethyl)cyclobutane-1-carboxamide, the trifluoromethyl group contributes to the compound's potential as a scaffold for designing small-molecule inhibitors targeting various biological pathways.

The cyclobutane ring, on the other hand, provides a rigid three-dimensional structure that can be exploited to optimize interactions with biological targets. The cycloalkane moiety is often employed in medicinal chemistry to enhance solubility, reduce lipophilicity, and improve oral bioavailability. The combination of these structural features in 2-(Trifluoromethyl)cyclobutane-1-carboxamide makes it an intriguing candidate for further exploration in drug discovery and material science.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies have suggested that the trifluoromethyl group may interact with hydrophobic pockets or aromatic residues in protein binding sites, while the cyclobutane ring can form favorable van der Waals interactions. These insights have guided the design of derivatives with enhanced potency and selectivity.

In addition to its pharmaceutical applications, 2-(Trifluoromethyl)cyclobutane-1-carboxamide has shown promise in materials science, particularly as a building block for advanced polymers and coatings. The fluorinated nature of the compound contributes to its thermal stability and resistance to chemical degradation, making it suitable for high-performance applications. Researchers are exploring its use in developing fluorinated polymers with improved mechanical properties and chemical resistance.

The synthesis of 2-(Trifluoromethyl)cyclobutane-1-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the trifluoromethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development.

One of the most compelling aspects of 2-(Trifluoromethyl)cyclobutane-1-carboxamide is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its activity against various therapeutic targets, including enzymes involved in cancer metabolism and inflammatory pathways. The trifluoromethyl group's ability to modulate enzyme kinetics makes it particularly valuable in designing inhibitors with improved pharmacological profiles.

The growing interest in fluorinated compounds stems from their widespread success in clinical trials and commercial drugs. For instance, many antiviral and anticancer agents contain fluorine atoms that enhance their efficacy and safety profiles. 2-(Trifluoromethyl)cyclobutane-1-carboxamide aligns with this trend by offering a structurally unique yet functionally relevant scaffold for drug development.

Future research directions may focus on exploring analogs of 2-(Trifluoromethyl)cyclobutane-1-carboxamide with modified substituents or different heterocyclic cores. By leveraging computational tools and high-throughput screening techniques, scientists can rapidly identify novel derivatives with enhanced biological activity. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound.

The impact of 2-(Trifluoromethyl)cyclobutane-1-carboxamide extends beyond academic research, as it represents a bridge between fundamental chemical discoveries and practical applications in medicine and materials science. Its unique properties make it a valuable asset for researchers seeking innovative solutions to complex challenges.